Cas no 19714-73-9 (benzene, 1-cyclopropyl-3-methyl-)

• Product Name: benzene, 1-cyclopropyl-3-methyl-
• CAS No: 19714-73-9
• MF: C₁₀H₁₂
• MW: 132.202282905579
• MDL: MFCD06802442
• CID: 864982
• PubChem ID: 140572
• Update Time: 2025-10-24

benzene, 1-cyclopropyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• benzene, 1-cyclopropyl-3-methyl-
• 1-CYCLOPROPYL-3-METHYLBENZENE
• (3-tolyl)cyclopropane
• 1-Cyclopropyl-3-methyl-Benzene
• 1-Cyclopropyl-3-methyl-benzol
• 1-Methyl-3-cyclopropyl-benzol
• 3-cyclopropyltoluene
• A18395
• BB 0223529
• CTK0I2492
• m-methylcyclopropylbenzene
• m-tolylcyclopropane
• AC9451
• 19714-73-9
• SY263868
• DTXSID30173377
• DB-065930
• MFCD06802442
• AKOS004118796

• MDL： MFCD06802442
• Inchi： 1S/C10H12/c1-8-3-2-4-10(7-8)9-5-6-9/h2-4,7,9H,5-6H2,1H3
• InChI Key： RXJQJOILAUBJEG-UHFFFAOYSA-N
• SMILES： C1(C2C=CC=C(C)C=2)CC1

Computed Properties

• Exact Mass: 132.09396
• Monoisotopic Mass: 132.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on benzene, 1-cyclopropyl-3-methyl-

Chemical Profile of CAS No. 19714-73-9: Benzene, 1-Cyclopropyl-3-Methyl-

CAS No. 19714-73-9, commonly referred to as benzene, 1-cyclopropyl-3-methyl-, is a compound of significant interest in both academic and industrial research. This aromatic compound is characterized by its unique structure, which combines a benzene ring with a cyclopropyl group and a methyl substituent. The cyclopropyl group introduces strain into the molecule, making it a valuable subject for studying the effects of ring strain on chemical reactivity and stability.

Recent studies have highlighted the potential of benzene, 1-cyclopropyl-3-methyl- in various applications, particularly in the field of organic synthesis. Researchers have explored its use as an intermediate in the synthesis of complex molecules, leveraging its strained ring system to facilitate unique reaction pathways. For instance, the compound has been employed in the construction of bioactive compounds with potential pharmaceutical applications.

The synthesis of CAS No. 19714-73-9 involves a multi-step process that typically begins with the alkylation of benzene derivatives. The introduction of the cyclopropyl group is often achieved through Friedel-Crafts alkylation or other similar methods, followed by subsequent modifications to introduce the methyl substituent. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for large-scale applications.

In terms of physical properties, benzene, 1-cyclopropyl-3-methyl- exhibits a melting point of approximately -50°C and a boiling point around 85°C under standard conditions. Its solubility in organic solvents is relatively high, which makes it suitable for use in various solvent-based reactions. The compound's stability under normal conditions is noteworthy; however, it is recommended to store it in a cool, dry place to prevent degradation.

The chemical reactivity of this compound is influenced by the electronic effects of its substituents. The methyl group acts as an electron-donating group, while the cyclopropyl group introduces both steric hindrance and electronic strain due to its three-membered ring structure. These factors make CAS No. 19714-73-9 a versatile building block in organic chemistry, enabling it to participate in a wide range of reactions such as electrophilic substitution, nucleophilic addition, and cycloaddition processes.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity patterns of benzene, 1-cyclopropyl-3-methyl-. Quantum mechanical calculations have revealed that the cyclopropyl group significantly alters the electron density distribution on the benzene ring, making certain positions more reactive towards electrophilic attack. This understanding has been instrumental in designing more efficient synthetic routes for related compounds.

In terms of applications, this compound finds utility in several industries. In pharmaceuticals, it serves as an intermediate in drug discovery programs targeting various therapeutic areas such as oncology and neurodegenerative diseases. Its role as a precursor in agrochemicals has also been explored, with researchers investigating its potential as an active ingredient or adjuvant in pesticides and herbicides.

The environmental impact and safety profile of CAS No. 19714-73-9 are subjects of ongoing research. Studies indicate that while it is not inherently hazardous under normal handling conditions, exposure to high concentrations may pose health risks. Proper personal protective equipment (PPE) should be used during handling to minimize occupational exposure.

In conclusion, CAS No. 19714-73-9: Benzene, 1-Cyclopropyl-3-Methyl stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an essential component in modern organic synthesis and materials science research.